Methyl 2-chloro-5-cyclopropylnicotinate

• IUPAC Name: methyl 2-chloro-5-cyclopropylpyridine-3-carboxylate
• InChI: InChI=1S/C10H10ClNO2/c1-14-10(13)8-4-7(6-2-3-6)5-12-9(8)11/h4-6H,2-3H2,1H3
• InChI Key: LYQIYWXYYOFZHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC(=C1)C2CC2)Cl
• Molecular Formula: C10H10ClNO2
• DSSTOX Substance ID: DTXSID40745246
• Molecular Weight: 211.64 g/mol
• CAS RN: 1035690-30-2

Description

“Methyl 2-chloro-5-cyclopropylnicotinate” is a chemical compound with the molecular formula C10H10ClNO2. It is also known by other names such as “2-Chloro-5-cyclopropylpyridine-3-carboxylic acid methyl ester” and "3-Pyridinecarboxylic acid, 2-chloro-5-cyclopropyl-, methyl ester".

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized using various methods. For example, 2-chloro-5-nitropyridine was synthesized using a method involving the synthesis of 2-amino-5-nitropyridine and 2-hydroxy-5-nitropyridine. Another method involved the conversion of 3-acetyl-1-propanol to 5-chloro-2-pentanone using bis (trichloromethyl)carbonate (triphosgene, BTC) as the efficient chlorine source.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring with a methyl ester group, a chlorine atom, and a cyclopropyl group attached to it.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 211.64. Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Ring Opening of N-Cyclopropyl-Based SET Probes

Methyl 2-chloro-5-cyclopropylnicotinate's relevance is evident in studies on N-cyclopropyl-based single electron transfer (SET) probes. Grimm et al. (2020) explored the stereoelectronic and resonance effects on the rate of ring opening in these probes. They highlighted the importance of resonance energy in facilitating the ring opening in radical cations derived from cyclopropyl groups, which is a crucial aspect in the reactivity and application of these compounds in SET processes (Grimm et al., 2020).

Synthesis of Alkylcyclopropane-Annelated Compounds

In the synthesis of complex organic molecules, Nötzel et al. (2009) demonstrated the use of this compound for the diastereoselective synthesis of alkylcyclopropane-annelated methyl imidazolidinecarboxylates. This application is significant for constructing molecular frameworks with potential therapeutic applications (Nötzel et al., 2009).

Use in Organic Synthesis Building Blocks

Limbach et al. (2004) reported on the advanced syntheses of cyclopropylideneacetates, where this compound plays a crucial role. These acetates are versatile multifunctional building blocks used in various organic synthesis applications, indicating the broad utility of this compound in synthetic chemistry (Limbach et al., 2004).